Copper(II) Chloride
Copper(II) Chloride
Cupric chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN).
Copper chloride appears as a yellowish-brown powder (the anhydrous form) or a green crystalline solid (the dihydrate). Noncombustible but hydrogen chloride gas may form when heated in a fire. Corrosive to aluminum. Used to manufacture other chemicals, in dyeing, in printing, in fungicides, as a wood preservative.
Copper(II) chloride is an inorganic chloride of copper in which the metal is in the +2 oxidation state. It has a role as an EC 5.3.3.5 (cholestenol Delta-isomerase) inhibitor. It is an inorganic chloride and a copper molecular entity. It contains a copper(2+).
Copper chloride appears as a yellowish-brown powder (the anhydrous form) or a green crystalline solid (the dihydrate). Noncombustible but hydrogen chloride gas may form when heated in a fire. Corrosive to aluminum. Used to manufacture other chemicals, in dyeing, in printing, in fungicides, as a wood preservative.
Copper(II) chloride is an inorganic chloride of copper in which the metal is in the +2 oxidation state. It has a role as an EC 5.3.3.5 (cholestenol Delta-isomerase) inhibitor. It is an inorganic chloride and a copper molecular entity. It contains a copper(2+).
Brand Name:
Vulcanchem
CAS No.:
7447-39-4
VCID:
VC0103844
InChI:
InChI=1S/2ClH.Cu/h2*1H;/q;;+2/p-2
SMILES:
[Cl-].[Cl-].[Cu+2]
Molecular Formula:
CuCl2
Cl2Cu
Cl2Cu
Molecular Weight:
134.45 g/mol
Copper(II) Chloride
CAS No.: 7447-39-4
Reference Standards
VCID: VC0103844
Molecular Formula: CuCl2
Cl2Cu
Molecular Weight: 134.45 g/mol
CAS No. | 7447-39-4 |
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Product Name | Copper(II) Chloride |
Molecular Formula | CuCl2 Cl2Cu |
Molecular Weight | 134.45 g/mol |
IUPAC Name | copper;dichloride |
Standard InChI | InChI=1S/2ClH.Cu/h2*1H;/q;;+2/p-2 |
Standard InChIKey | ORTQZVOHEJQUHG-UHFFFAOYSA-L |
SMILES | [Cl-].[Cl-].[Cu+2] |
Canonical SMILES | [Cl-].[Cl-].[Cu+2] |
Boiling Point | 993 °C DECOMP TO CUPROUS CHLORIDE |
Colorform | Yellow to brown, microcrystalline powder Yellow-brown, monoclinic crystals |
Density | 2.54 at 68 °F (USCG, 1999) 3.39 @ 25 °C/4 °C |
Melting Point | 630 °C (extrapolated) |
Physical Description | Copper chloride appears as a yellowish-brown powder (the anhydrous form) or a green crystalline solid (the dihydrate). Noncombustible but hydrogen chloride gas may form when heated in a fire. Corrosive to aluminum. Used to manufacture other chemicals, in dyeing, in printing, in fungicides, as a wood preservative. DryPowder; Liquid; PelletsLargeCrystals Liquid |
Description | Cupric chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN). Copper chloride appears as a yellowish-brown powder (the anhydrous form) or a green crystalline solid (the dihydrate). Noncombustible but hydrogen chloride gas may form when heated in a fire. Corrosive to aluminum. Used to manufacture other chemicals, in dyeing, in printing, in fungicides, as a wood preservative. Copper(II) chloride is an inorganic chloride of copper in which the metal is in the +2 oxidation state. It has a role as an EC 5.3.3.5 (cholestenol Delta-isomerase) inhibitor. It is an inorganic chloride and a copper molecular entity. It contains a copper(2+). |
Related CAS | 10125-13-0 (dihydrate) |
Shelf Life | Forms dihydrate in moist air. |
Solubility | Soluble in acetone. SOL IN HOT SULFURIC ACID. 70.6 g/100 cc water @ 0 °C, 107.9 g/100 cc water @ 100 °C 53 g/100 cc alcohol @ 15 °C 68 g/100 cc methanol @ 15 °C 73 parts/100 parts water @ 20 °C |
Synonyms | copper(II) chloride CuCl2 cupric chloride cupric chloride anhydrous cupric chloride dihydrate cupric chloride eriochalcite (CuCl2.2H2O) cupric chloride, 64Cu-labeled cpd cupric chloride, dihydrate 2H-labeled cpd |
PubChem Compound | 169664 |
Last Modified | Nov 11 2021 |
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